methyl 4-({[2-(1H-benzimidazol-2-yl)piperidin-1-yl]carbonyl}amino)benzoate

• Molecular Formula: C21H22N4O3
• Molecular Weight: 378.4 g/mol
• IUPAC Name: methyl 4-[[2-(1H-benzimidazol-2-yl)piperidine-1-carbonyl]amino]benzoate
• InChI: InChI=1S/C21H22N4O3/c1-28-20(26)14-9-11-15(12-10-14)22-21(27)25-13-5-4-8-18(25)19-23-16-6-2-3-7-17(16)24-19/h2-3,6-7,9-12,18H,4-5,8,13H2,1H3,(H,22,27)(H,23,24)
• InChI Key: ZVBDHSMFYWTIKN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)N2CCCCC2C3=NC4=CC=CC=C4N3

Description

Methyl 4-({[2-(1H-benzimidazol-2-yl)piperidin-1-yl]carbonyl}amino)benzoate is a complex organic compound that features a benzimidazole moiety, a piperidine ring, and a benzoate ester

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of methyl 4-({[2-(1H-benzimidazol-2-yl)piperidin-1-yl]carbonyl}amino)benzoate typically involves multiple steps:

Formation of Benzimidazole Moiety: The benzimidazole ring can be synthesized by the condensation of o-phenylenediamine with carboxylic acids or their derivatives under acidic conditions.

Piperidine Ring Introduction: The piperidine ring is introduced through nucleophilic substitution reactions involving piperidine and suitable electrophiles.

Coupling Reactions: The benzimidazole and piperidine moieties are coupled using carbodiimide-mediated coupling reactions to form the desired product.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as high-performance liquid chromatography (HPLC).

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the benzimidazole moiety, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can be performed on the nitro groups or other reducible functionalities present in the compound.

Substitution: The compound can participate in nucleophilic and electrophilic substitution reactions, especially at the benzimidazole and piperidine rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are commonly used.

Substitution: Reagents like alkyl halides, acyl chlorides, and sulfonyl chlorides are used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield benzimidazole N-oxides, while reduction can produce amines or alcohols .

Scientific Research Applications

Methyl 4-({[2-(1H-benzimidazol-2-yl)piperidin-1-yl]carbonyl}amino)benzoate has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as a pharmacophore in drug design, particularly for its antimicrobial, anticancer, and anti-inflammatory properties.

Organic Synthesis: The compound serves as a building block for the synthesis of more complex molecules and materials.

Material Science: It is explored for its potential use in the development of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of methyl 4-({[2-(1H-benzimidazol-2-yl)piperidin-1-yl]carbonyl}amino)benzoate involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may target enzymes, receptors, or other proteins involved in biological processes.

Pathways Involved: It can modulate signaling pathways, such as those involved in cell proliferation, apoptosis, and inflammation.

Comparison with Similar Compounds

Similar Compounds

Benzimidazole Derivatives: Compounds like benzimidazole-2-thione and benzimidazole-2-yl-sulfanylbenzaldehyde share structural similarities.

Piperidine Derivatives: Compounds such as piperidine-4-carboxamide and piperidine-4-yl-methylamine are structurally related.

Uniqueness

Methyl 4-({[2-(1H-benzimidazol-2-yl)piperidin-1-yl]carbonyl}amino)benzoate is unique due to its combination of benzimidazole and piperidine moieties, which confer distinct chemical and biological properties